molecular formula C10H22O2 B15394219 4-Propylheptane-1,4-diol CAS No. 6796-19-6

4-Propylheptane-1,4-diol

Cat. No.: B15394219
CAS No.: 6796-19-6
M. Wt: 174.28 g/mol
InChI Key: MOSMLUDUMRVXTN-UHFFFAOYSA-N
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Description

4-Propylheptane-1,4-diol is a branched aliphatic diol with the molecular formula C₁₀H₂₂O₂. Its structure consists of a seven-carbon heptane backbone with a propyl group (-CH₂CH₂CH₃) attached to the fourth carbon and hydroxyl groups (-OH) at the first and fourth positions. This configuration imparts unique physicochemical properties, including moderate hydrophilicity due to the diol groups and increased lipophilicity from the elongated hydrocarbon chain.

Properties

CAS No.

6796-19-6

Molecular Formula

C10H22O2

Molecular Weight

174.28 g/mol

IUPAC Name

4-propylheptane-1,4-diol

InChI

InChI=1S/C10H22O2/c1-3-6-10(12,7-4-2)8-5-9-11/h11-12H,3-9H2,1-2H3

InChI Key

MOSMLUDUMRVXTN-UHFFFAOYSA-N

Canonical SMILES

CCCC(CCC)(CCCO)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following section compares 4-propylheptane-1,4-diol with structurally or functionally related diols, focusing on molecular features, reactivity, and applications.

Butane-1,4-diol (HOCH₂CH₂CH₂CH₂OH)

  • Structure : A linear four-carbon diol with hydroxyl groups at terminal positions.
  • Properties : High water solubility (1,000 g/L at 20°C) and boiling point (230°C).
  • Applications :
    • Key precursor for tetrahydrofuran (THF) and polyesters like polybutylene terephthalate (PBT) .
    • Used in synthesizing bioactive lactones and fine chemicals .
  • Comparison :
    • 4-Propylheptane-1,4-diol’s longer chain and branching reduce water solubility but enhance compatibility with hydrophobic matrices.
    • Likely less reactive in polymerization than butane-1,4-diol due to steric hindrance from the propyl group.

2-Butyne-1,4-diol (HOCH₂C≡CCH₂OH)

  • Structure : A four-carbon diol with a central triple bond.
  • Properties : Reactive triple bond enables participation in click chemistry and polymerization.
  • Applications: Monomer for polyurethanes and adhesives, improving flexibility and chemical resistance . Intermediate for herbicides (e.g., 2,3-dibromo-2-butene-1,4-diol) and flame retardants .
  • Comparison: 4-Propylheptane-1,4-diol lacks unsaturated bonds, making it less reactive but more stable under oxidative conditions. Potential as a plasticizer or surfactant due to its saturated, branched structure.

2-Methyl-3-propylbutane-1,4-diol

  • Structure : A branched five-carbon diol isolated from Alstonia boonei .
  • Properties : Polar yet lipophilic, with demonstrated bioactivity in erythrocyte membrane studies .
  • Comparison :
    • 4-Propylheptane-1,4-diol’s longer chain may enhance membrane interaction but requires synthetic production (vs. natural extraction).

Data Tables

Table 1: Structural and Physical Properties

Compound Molecular Formula Molecular Weight (g/mol) Water Solubility Key Functional Groups
4-Propylheptane-1,4-diol C₁₀H₂₂O₂ 174.28 Low -OH, -CH₂CH₂CH₃
Butane-1,4-diol C₄H₁₀O₂ 90.12 High Terminal -OH
2-Butyne-1,4-diol C₄H₆O₂ 86.09 Moderate -OH, C≡C

Research Findings

  • Synthetic Accessibility : Unlike plant-derived diols (e.g., 2-methyl-3-propylbutane-1,4-diol), 4-propylheptane-1,4-diol is likely synthesized via alkene dihydroxylation or Grignard reactions, though specific protocols are undocumented.
  • Stability : The saturated structure of 4-propylheptane-1,4-diol suggests superior thermal stability compared to 2-butyne-1,4-diol, which is prone to polymerization or decomposition .
  • Bioactivity : While 2-methyl-3-propylbutane-1,4-diol exhibits erythrocyte membrane effects , 4-propylheptane-1,4-diol’s bioactivity remains unexplored but may differ due to its larger hydrophobic domain.

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